3-oxo-N-propan-2-yl-1,2-oxazole-5-carboxamide

Description

"3-oxo-N-propan-2-yl-1,2-oxazole-5-carboxamide" is not directly found within the provided search results; however, the search results do provide information on related compounds such as oxazole-4-carboxamide and 2-amino-1,3-oxazole-4-carboxamide . Oxazole-4-carboxamide has a molecular weight of 112.09 g/mol . 2-amino-1,3-oxazole-4-carboxamide has a molecular weight of 127.1 and its molecular formula is C4H5N3O2 . These compounds are relevant as they share the oxazole carboxamide structure, differing in substitutions at various positions on the oxazole ring . Oxazole compounds, in general, have uses as pharmaceutical ingredients, particularly in the prevention and treatment of diseases involving interleukin 1 receptor-related kinase 4 (IRAK-4) .

As a research assistant, it's important to highlight skills such as data interpretation and collaborative research techniques . A strong resume for a research assistant should showcase research skills, knowledge of research methodologies, and the ability to work independently . Examples of action verbs to use in a research assistant resume include analyzed, collaborated, conducted, and interpreted . When preparing a resume, it is helpful to include a summary of the most noteworthy accomplishments and to match the job requirements . A professional research assistant should have experience in conducting comprehensive research, data analysis, and project management .

Furthermore, another related compound is 2-amino-N,N-bis(phenylmethyl)-1,3-oxazole-5-carboxamide, which belongs to the class of organic compounds known as 2-heteroaryl carboxamides . This compound has a molecular weight of 307.3465, and its chemical formula is C18H17N3O2 . The IUPAC name for this compound is 2-amino-N,N-dibenzyl-1,3-oxazole-5-carboxamide .

• CAS No.: 103871-68-7
• Product Name: 3-oxo-N-propan-2-yl-1,2-oxazole-5-carboxamide
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: 3-oxo-N-propan-2-yl-1,2-oxazole-5-carboxamide
• Standard InChI: InChI=1S/C7H10N2O3/c1-4(2)8-7(11)5-3-6(10)9-12-5/h3-4H,1-2H3,(H,8,11)(H,9,10)
• Standard InChIKey: HOBBHFPXZJUPFV-UHFFFAOYSA-N
• SMILES: CC(C)NC(=O)C1=CC(=O)NO1
• Canonical SMILES: CC(C)NC(=O)C1=CC(=O)NO1
• Synonyms: 5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo-(9CI)
• PubChem Compound: 574557
• Last Modified: Jul 17 2023